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Compound of Interest

Compound Name: trans-3-Octene

CAS No.: 14919-01-8

Cat. No.: B084167 Get Quote

Trans-3-Octene, systematically named (E)-oct-3-ene, is an unsaturated aliphatic hydrocarbon

with the chemical formula C₈H₁₆.[1] As one of the isomers of octene, its structure is

characterized by an eight-carbon chain with a double bond located between the third and fourth

carbon atoms, with the alkyl groups in a trans configuration. This specific stereochemistry

influences its physical properties and reactivity. Trans-3-Octene is a clear, colorless liquid at

standard conditions and finds application in organic synthesis, particularly in studying the

effects of double bond position and chain length in oligomerization reactions for the production

of hydrocarbon fuels.[1][2][3] This guide provides a comprehensive overview of its core

physical properties, experimental determination methods, and safety considerations, tailored

for researchers and professionals in the chemical and pharmaceutical sciences.

Core Physical and Thermochemical Properties
The physical characteristics of a compound are fundamental to its handling, application in

synthesis, and purification. The properties of trans-3-Octene are summarized below, compiled

from various authoritative sources.

Data Presentation: A Tabular Summary
The following table consolidates the key quantitative physical and thermochemical data for

trans-3-Octene.
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Property Value Conditions Source(s)

Molecular Formula C₈H₁₆ [1][4]

Molecular Weight 112.21 g/mol [1][4][5]

Appearance Clear colorless liquid
Standard Temperature

and Pressure
[1][6]

Boiling Point 121-123 °C Atmospheric Pressure [4][6][7]

Melting Point -110 °C [4][6]

Density 0.716 g/mL 25 °C [4][5][6]

Refractive Index (n_D) 1.413 20 °C [4][5][6]

Vapor Pressure 33 mmHg 37.7 °C [4][8]

Flash Point 14 °C (57.2 °F) Closed Cup

Water Solubility

(log₁₀WS)
-3.02 (calculated) [9]

Octanol/Water

Partition Coeff.

(logP_oct/wat)

3.143 (calculated) [9]

Enthalpy of

Vaporization (ΔvapH°)
33.36 kJ/mol [9]

Dielectric Constant 2.0 [4]

Spectroscopic Characterization
While not classical physical properties, spectroscopic data are crucial for identity confirmation.

Infrared (IR) Spectroscopy: The presence of the C=C double bond in trans-3-Octene is

characterized by specific vibrational modes in its IR spectrum.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the chemical environment of the hydrogen and carbon atoms,

respectively, confirming the molecule's structure and stereochemistry.[1]
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Mass Spectrometry (MS): GC-MS analysis shows a molecular ion peak corresponding to its

molecular weight, along with a characteristic fragmentation pattern that aids in its

identification.[1]

Experimental Protocols for Property Determination
To ensure data integrity and reproducibility, standardized methods must be employed. The

causality for selecting a specific method often involves a balance between accuracy, sample

consumption, and available equipment.

Boiling Point Determination via Simple Distillation
Principle: The boiling point is the temperature at which a liquid's vapor pressure equals the

external pressure. Distillation separates components based on volatility, and for a pure

substance, the temperature remains constant during the phase change. This method is

chosen for its simplicity and ability to simultaneously purify the sample.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

condenser, a thermometer placed correctly (top of the bulb level with the side arm of the

distillation head), and a receiving flask.

Sample Preparation: Place a sample of trans-3-Octene (e.g., 10 mL) and a few boiling

chips into the distillation flask.

Heating: Gently heat the flask using a heating mantle.

Data Collection: Record the temperature when the first drop of distillate is collected in the

receiving flask. Continue monitoring the temperature. For a pure compound, the

temperature should remain stable throughout the distillation.

Observation: The stable temperature reading during the collection of the bulk of the

distillate is recorded as the boiling point.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction

should be applied.
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Workflow Diagram:

Workflow: Boiling Point Determination

Assemble Distillation Apparatus

Add trans-3-Octene & Boiling Chips to Flask

Apply Gentle Heat

Observe for First Distillate

Record Stable Temperature Plateau

Apply Pressure Correction (if needed)

Final Boiling Point

Click to download full resolution via product page

Caption: A stepwise workflow for determining the boiling point.

Density Measurement Using a Pycnometer
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Principle: Density is the mass per unit volume. A pycnometer is a flask with a precise, known

volume. By weighing the pycnometer empty, filled with a reference liquid (like water), and

then filled with the sample liquid, the sample's density can be calculated with high accuracy.

This gravimetric method is chosen for its precision.

Methodology:

Preparation: Clean and thoroughly dry a pycnometer of known volume (e.g., 5 mL).

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer (m_empty).

Calibration with Water: Fill the pycnometer with deionized water and thermostat it to a

specific temperature (e.g., 25 °C). Weigh the water-filled pycnometer (m_water). Calculate

the exact volume of the pycnometer using the known density of water at that temperature.

Sample Measurement: Dry the pycnometer again and fill it with trans-3-Octene.

Thermostat to the same temperature and weigh it (m_sample).

Calculation:

Mass of sample = m_sample - m_empty

Volume of sample = (m_water - m_empty) / density_of_water

Density of sample = (Mass of sample) / (Volume of sample)

Refractive Index Measurement with an Abbe
Refractometer

Principle: The refractive index measures how light propagates through a substance and is an

intrinsic property. An Abbe refractometer is an optical instrument that measures the refractive

index by determining the critical angle of total internal reflection. It requires only a small

sample volume and provides rapid, accurate results.

Methodology:
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Calibration: Calibrate the refractometer using a standard with a known refractive index

(e.g., distilled water).

Sample Application: Place 1-2 drops of trans-3-Octene onto the clean, dry prism surface.

Measurement: Close the prisms and allow the sample to equilibrate to the instrument's

temperature (typically 20 °C).

Reading: Look through the eyepiece and adjust the knob until the light and dark fields

meet at a sharp line in the center of the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale.

Logical Relationship Diagram:

Interrelation of Physical Properties
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Caption: Relationship between structure and key physical properties.

Safety, Handling, and Storage
Scientific integrity demands a thorough understanding of a substance's hazards. Trans-3-
Octene is classified as a hazardous material.

GHS Classification:

Flammable Liquids (Category 2): H225 - Highly flammable liquid and vapor.[1]

Aspiration Hazard (Category 1): H304 - May be fatal if swallowed and enters airways.[1]

Precautionary Measures:

Handling: Keep away from heat, sparks, open flames, and hot surfaces. No smoking

(P210). Use only in a well-ventilated area or outdoors. Wear protective gloves, eye

protection, and flame-retardant clothing.

Ingestion: If swallowed, immediately call a poison center or doctor. Do NOT induce

vomiting (P301 + P310, P331).

Storage: Store in a well-ventilated place. Keep the container tightly closed and cool (P403

+ P235).[1] It is recommended to store under an inert gas as it can be air-sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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